Cas no 1313714-59-8 (2-Cyano-3-methyl-4-(4-nitro-phenyl)-but-2-enoic acid ethyl ester)

• Product Name: 2-Cyano-3-methyl-4-(4-nitro-phenyl)-but-2-enoic acid ethyl ester
• CAS No: 1313714-59-8
• MF: C₁₄H₁₄N₂O₄
• MW: 274.271963596344
• CID: 1028603
• PubChem ID: 66545333
• Update Time: 2025-04-20

2-Cyano-3-methyl-4-(4-nitro-phenyl)-but-2-enoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-methyl-4-(4-nitrophenyl)but-2-enoate
• ethyl (E)-2-cyano-3-methyl-4-(4-nitrophenyl)but-2-enoate
• DTXSID10735174
• G11156
• CS-0337891
• (E)-ethyl 2-cyano-3-methyl-4-(4-nitrophenyl)but-2-enoate
• 2-Butenoic acid, 2-cyano-3-methyl-4-(4-nitrophenyl)-, ethyl ester
• BS-44234
• Ethyl2-cyano-3-methyl-4-(4-nitrophenyl)but-2-enoate
• 1313714-59-8
• AKOS015994970
• Ethyl (2E)-2-cyano-3-methyl-4-(4-nitrophenyl)but-2-enoate
• 2-Cyano-3-methyl-4-(4-nitro-phenyl) -but-2-enoic acid ethyl ester
• 2-Cyano-3-methyl-4-(4-nitrophenyl)but-2-enoic acid ethyl ester
• 2-Cyano-3-methyl-4-(4-nitro-phenyl)-but-2-enoic acid ethyl ester

• Inchi： 1S/C14H14N2O4/c1-3-20-14(17)13(9-15)10(2)8-11-4-6-12(7-5-11)16(18)19/h4-7H,3,8H2,1-2H3/b13-10+
• InChI Key： JCRWSWDLIUAFDG-JLHYYAGUSA-N
• SMILES： O(CC)C(/C(/C#N)=C(\C)/CC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 274.09535693g/mol
• Monoisotopic Mass: 274.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų